2-Benzimidazolethiol,4-amino-(8CI)

• CAS No.: 19462-97-6
• Molecular Formula: C7H7N3S
• Molecular Weight: 165.214
• IUPAC Name: 4-amino-1,3-dihydrobenzimidazole-2-thione
• InChI: InChI=1S/C7H7N3S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)
• InChI Key: SABUZSDYMGTMKT-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)N)NC(=S)N2
• Synonyms: 2-Benzimidazolethiol,4-amino-(8CI)

Description

2-Benzimidazolethiol,4-amino-(8CI) is a heterocyclic aromatic compound with the molecular formula C7H7N3S. It is a derivative of benzimidazole, which is known for its wide range of applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

The synthesis of 2-Benzimidazolethiol,4-amino-(8CI) typically involves the fusion of benzene and imidazole moieties. One common method is the reduction of 2-nitro-4-methylacetanilide to obtain 2,5 (or 2,6)-dimethylbenzimidazole . Industrial production methods often involve similar synthetic routes but on a larger scale, ensuring the purity and yield of the compound.

Chemical Reactions Analysis

2-Benzimidazolethiol,4-amino-(8CI) undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction can occur with halogens or other substituents, often using reagents like halogenating agents or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-Benzimidazolethiol,4-amino-(8CI) has numerous scientific research applications:

Chemistry: It is used as a building block for synthesizing other complex molecules.

Biology: The compound has shown potential in biological studies due to its structural similarity to naturally occurring nucleotides.

Medicine: It is explored for its pharmacological properties, including anticancer, antimicrobial, and antiviral activities.

Industry: The compound is used as a corrosion inhibitor for metals and alloys.

Mechanism of Action

The mechanism of action of 2-Benzimidazolethiol,4-amino-(8CI) involves its interaction with various molecular targets and pathways. It can inhibit specific enzymes, interact with DNA or RNA, and disrupt cellular processes. The exact pathways depend on the specific application and the biological system involved .

Comparison with Similar Compounds

2-Benzimidazolethiol,4-amino-(8CI) can be compared with other benzimidazole derivatives, such as:

2-Mercaptobenzimidazole: Known for its antioxidant properties.

5,6-Dimethylbenzimidazole: A degradation product of vitamin B12 with biological activity.

The uniqueness of 2-Benzimidazolethiol,4-amino-(8CI) lies in its specific structural features and the wide range of applications it offers .